Cas no 2034600-71-8 (1-(2-phenylethyl)-3-{[1-(thiophen-3-yl)cyclopentyl]methyl}urea)

• Product Name: 1-(2-phenylethyl)-3-{[1-(thiophen-3-yl)cyclopentyl]methyl}urea
• CAS No: 2034600-71-8
• MF: C₁₉H₂₄N₂OS
• MW: 328.471663475037
• CID: 5379161
• Update Time: 2025-08-04

1-(2-phenylethyl)-3-{[1-(thiophen-3-yl)cyclopentyl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethyl)-3-[(1-thiophen-3-ylcyclopentyl)methyl]urea
• 1-(2-phenylethyl)-3-{[1-(thiophen-3-yl)cyclopentyl]methyl}urea

• Inchi： 1S/C19H24N2OS/c22-18(20-12-8-16-6-2-1-3-7-16)21-15-19(10-4-5-11-19)17-9-13-23-14-17/h1-3,6-7,9,13-14H,4-5,8,10-12,15H2,(H2,20,21,22)
• InChI Key： VFFGDKHIWCCJNE-UHFFFAOYSA-N
• SMILES： N(CCC1=CC=CC=C1)C(NCC1(C2C=CSC=2)CCCC1)=O

Additional information on 1-(2-phenylethyl)-3-{[1-(thiophen-3-yl)cyclopentyl]methyl}urea

Introduction to 1-(2-phenylethyl)-3-{[1-(thiophen-3-yl)cyclopentyl]methyl}urea (CAS No: 2034600-71-8)

1-(2-phenylethyl)-3-{[1-(thiophen-3-yl)cyclopentyl]methyl}urea (CAS No: 2034600-71-8) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which combines a urea moiety with a phenylethyl group and a thiophene-containing cyclopentane ring. The integration of these functional groups makes it a versatile molecule with diverse applications.

The molecular structure of 1-(2-phenylethyl)-3-{[1-(thiophen-3-yl)cyclopentyl]methyl}urea is notable for its complexity and functionality. The urea group serves as a central hub, connecting two distinct substituents: the 2-phenylethyl group and the [1-(thiophen-3-yl)cyclopentyl]methyl group. The phenylethyl group introduces aromaticity and hydrophobicity, while the cyclopentane ring with a thiophene substituent adds rigidity and potential for π-interactions. This combination of features makes the compound suitable for applications requiring both hydrophobic and electronic interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2-phenylethyl)-3-{[1-(thiophen-3-yl)cyclopentyl]methyl}urea through multi-step processes involving coupling reactions and cyclization. Researchers have explored various synthetic pathways, including the use of organocatalysts and transition metal catalysts, to optimize the yield and purity of this compound. These methods have been documented in leading chemical journals, highlighting the importance of this compound in contemporary research.

In terms of applications, 1-(2-phenylethyl)-3-{[1-(thiophen-3-yl)cyclopentyl]methyl}urea has shown promise in drug discovery programs targeting specific biological pathways. Its unique structure allows for interactions with proteins and enzymes, making it a valuable tool in medicinal chemistry. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are critical targets in cancer therapy.

Moreover, the compound's electronic properties make it an interesting candidate for use in organic electronics. The thiophene moiety contributes to its conjugation capabilities, enabling applications in semiconducting materials or optoelectronic devices. Preliminary studies have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells, showcasing its versatility across different scientific domains.

The integration of phenylethyl, cyclopentane, and thiophene groups into a single molecule also confers unique physical properties to 1-(2-phenylethyl)-3-{[1-(thiophen-3-yl)cyclopentyl]methyl}urea. For example, its melting point and solubility characteristics make it suitable for formulation into various delivery systems in pharmaceuticals or agricultural chemicals. These properties have been extensively studied using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography.

From an environmental perspective, researchers have also investigated the biodegradation and toxicity profiles of 1-(2-phenylethyl)-3-{[1-(thiophen-3